Cas no 1253791-39-7 (2-amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile)

• Product Name: 2-amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile
• CAS No: 1253791-39-7
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 1221425
• PubChem ID: 73012504
• Update Time: 2025-04-20

2-amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile
• 1253791-39-7

• Inchi： 1S/C13H17ClN2O3/c1-17-5-6-19-12-7-10(9-15)11(16)8-13(12)18-4-2-3-14/h7-8H,2-6,16H2,1H3
• InChI Key： CTBMVAXKKVNKJD-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=C(C(C#N)=CC=1OCCOC)N

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.5Ų